(3S)-N-methylpyrrolidine-3-sulfonamide hydrochloride
Overview
Description
(3S)-N-methylpyrrolidine-3-sulfonamide hydrochloride, also known as 3S-MPSH, is a sulfonamide derivative of the pyrrolidine ring system. It is an important synthetic intermediate and has been widely used in the pharmaceutical industry for the synthesis of various drugs. In addition, 3S-MPSH has also been used in numerous scientific research applications, such as drug metabolism studies, enzyme inhibition studies, and other biochemical and physiological studies.
Scientific Research Applications
(3S)-N-methylpyrrolidine-3-sulfonamide hydrochloride has been used in various scientific research applications, such as drug metabolism studies, enzyme inhibition studies, and other biochemical and physiological studies. In drug metabolism studies, this compound has been used to study the metabolism of drugs in the liver, as well as the enzyme systems involved in their metabolism. In enzyme inhibition studies, this compound has been used to study the inhibition of various enzymes, such as cytochrome P450 enzymes, by other compounds. In other biochemical and physiological studies, this compound has been used to study the effect of drugs on various biochemical and physiological processes, such as the effect of drugs on cell growth and differentiation.
Mechanism of Action
The mechanism of action of (3S)-N-methylpyrrolidine-3-sulfonamide hydrochloride is not fully understood. However, it is believed to act as a competitive inhibitor of cytochrome P450 enzymes, which are involved in the metabolism of drugs in the liver. It is also believed to inhibit the activity of other enzymes, such as those involved in the metabolism of fatty acids.
Biochemical and Physiological Effects
The biochemical and physiological effects of this compound are not fully understood. However, it is believed to inhibit the activity of cytochrome P450 enzymes, which are involved in the metabolism of drugs in the liver. It is also believed to inhibit the activity of other enzymes, such as those involved in the metabolism of fatty acids. In addition, this compound has been shown to inhibit the growth of cancer cells in vitro.
Advantages and Limitations for Lab Experiments
The main advantage of using (3S)-N-methylpyrrolidine-3-sulfonamide hydrochloride in laboratory experiments is that it is a relatively inexpensive and easily available compound. In addition, it has been widely used in numerous scientific research applications and is well-tolerated by the body. However, there are some limitations to using this compound in laboratory experiments. For example, it has a relatively short half-life, which can make it difficult to maintain consistent concentrations of the compound in experiments. In addition, it is not water-soluble, which can make it difficult to use in aqueous solutions.
Future Directions
There are numerous potential future directions for research involving (3S)-N-methylpyrrolidine-3-sulfonamide hydrochloride. For example, further research could be conducted to better understand the mechanism of action of this compound and its effects on various biochemical and physiological processes. In addition, further research could be conducted to identify new uses for this compound, such as in the development of new drugs or in the synthesis of other compounds. Finally, further research could be conducted to explore the potential therapeutic applications of this compound, such as its potential use in the treatment of certain diseases or conditions.
Synthesis Methods
(3S)-N-methylpyrrolidine-3-sulfonamide hydrochloride can be synthesized by the reaction of N-methylpyrrolidine and 3-sulfonyl chloride in the presence of a base, such as potassium carbonate. The reaction proceeds through nucleophilic substitution, with the sulfonyl chloride group acting as the leaving group. The reaction is typically carried out in an aqueous medium, and the product is isolated after filtration and recrystallization.
Properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for (3S)-N-methylpyrrolidine-3-sulfonamide hydrochloride involves the reaction of N-methylpyrrolidine with chlorosulfonic acid followed by reaction with ammonia and hydrochloric acid.", "Starting Materials": [ "N-methylpyrrolidine", "Chlorosulfonic acid", "Ammonia", "Hydrochloric acid" ], "Reaction": [ "N-methylpyrrolidine is reacted with chlorosulfonic acid to form N-methylpyrrolidine-3-sulfonyl chloride.", "N-methylpyrrolidine-3-sulfonyl chloride is then reacted with ammonia to form (3S)-N-methylpyrrolidine-3-sulfonamide.", "Finally, (3S)-N-methylpyrrolidine-3-sulfonamide is reacted with hydrochloric acid to form (3S)-N-methylpyrrolidine-3-sulfonamide hydrochloride." ] } | |
| 2323066-16-4 | |
Molecular Formula |
C5H13ClN2O2S |
Molecular Weight |
200.7 |
Purity |
95 |
Origin of Product |
United States |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
